Cas no 15302-90-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- 1-ethyl-1-methylpyrrolidin-1-ium
- NS00036817
- 1-ethyl-1-methylpyrrolidinium
- DTXSID8048074
- NCGC00248769-01
- 15302-90-6
- SCHEMBL142703
- CHEMBL3305970
- NS00114851
-
-
- Inchi: 1S/C7H16N/c1-3-8(2)6-4-5-7-8/h3-7H2,1-2H3/q+1
- InChI Key: NIHOUJYFWMURBG-UHFFFAOYSA-N
- SMILES: [N+]1(C)(CC)CCCC1
Computed Properties
- Exact Mass: 114.12838
- Monoisotopic Mass: 114.128274515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 72.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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